molecular formula C18H24N6O2 B8401161 Ethyl 4-(4-(2,4-diamino-6-methyl-5-pyrimidinyl)-1-piperazinyl)benzoate

Ethyl 4-(4-(2,4-diamino-6-methyl-5-pyrimidinyl)-1-piperazinyl)benzoate

Cat. No. B8401161
M. Wt: 356.4 g/mol
InChI Key: ZAMPLSHITPMYBL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 4-(4-(2,4-diamino-6-methyl-5-pyrimidinyl)-1-piperazinyl)benzoate is a useful research compound. Its molecular formula is C18H24N6O2 and its molecular weight is 356.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality Ethyl 4-(4-(2,4-diamino-6-methyl-5-pyrimidinyl)-1-piperazinyl)benzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 4-(4-(2,4-diamino-6-methyl-5-pyrimidinyl)-1-piperazinyl)benzoate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C18H24N6O2

Molecular Weight

356.4 g/mol

IUPAC Name

ethyl 4-[4-(2,4-diamino-6-methylpyrimidin-5-yl)piperazin-1-yl]benzoate

InChI

InChI=1S/C18H24N6O2/c1-3-26-17(25)13-4-6-14(7-5-13)23-8-10-24(11-9-23)15-12(2)21-18(20)22-16(15)19/h4-7H,3,8-11H2,1-2H3,(H4,19,20,21,22)

InChI Key

ZAMPLSHITPMYBL-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=CC=C(C=C1)N2CCN(CC2)C3=C(N=C(N=C3N)N)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 5.0 g (0.016 mole) of 5-[4-(4-cyanophenyl)-1-piperazinyl]-6-methyl-2,4-pyrimidinediamine, 30 ml of 95% ethanol and 30 ml of sulfuric acid was heated under reflux at 130° C. for four hours and cooled. The solution was poured into 400 g of ice. The solid was collected, washed first with 5N aqueous sodium carbonate solution and then with 50 ml of water. Recrystallization from N,N-dimethylformamide gave 1.72 g of the product as an off-white solid, mp 281°-285° C.
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
reactant
Reaction Step One
Quantity
30 mL
Type
reactant
Reaction Step One
[Compound]
Name
ice
Quantity
400 g
Type
reactant
Reaction Step Two

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